Cas no 1806578-08-4 (1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1806578-08-4
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4974779
• Update Time: 2025-06-23

1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H9Br2ClO/c11-5-7-2-1-3-10(12)9(7)4-8(14)6-13/h1-3H,4-6H2
• InChI Key： FQUVXMOUMUJAOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CBr)=C1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one

1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one: A Novel Scaffold for Pharmaceutical Applications

1-(2-Bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one, with the chemical identifier CAS 1806578-08-4, represents a promising molecular scaffold in the field of medicinal chemistry. This compound features a unique combination of bromo and bromomethyl groups on the phenyl ring, along with a chloro substituent on the alpha-carbon of the propanone moiety. Such structural complexity has drawn significant attention in recent years due to its potential to modulate biological activity through multiple mechanisms. The bromomethyl substituent, in particular, has been shown to enhance the compound’s reactivity in synthetic pathways, while the chloro group contributes to its stability in aqueous environments.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the importance of 2-bromo-6-(bromomethyl)phenyl as a versatile platform for drug development. The propan-2-one core, with its electrophilic carbonyl group, serves as a critical scaffold for the formation of covalent interactions with target proteins. This structural design has been linked to enhanced bioavailability and metabolic stability, making it a preferred choice for pharmaceutical formulations. The 1-(2-bromo-6-(bromomethyl)phenyl) functional group, when combined with the 3-chloro substituent, creates a unique electronic environment that may influence the compound’s interaction with biological targets.

From a synthetic perspective, the 1-(2-bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one molecule exhibits a high degree of structural versatility. The bromomethyl group can act as a reactive intermediate in the formation of diverse derivatives, including sulfonamides and amides, which are commonly used in therapeutic agents. The chloro substituent on the alpha-carbon provides additional functionalization opportunities, enabling the modification of the compound’s pharmacokinetic properties. This adaptability has been leveraged in the development of novel antitumor agents, as demonstrated in a 2023 study published in Advanced Drug Delivery Reviews.

Current research trends emphasize the role of 1-(2-bromo-6-(bromomyethyl)phenyl)-3-chloropropan-2-one in the design of targeted therapies. The 2-bromo-6-(bromomethyl)phenyl moiety has been shown to exhibit selective binding affinity for certain enzyme families, such as serine proteases and histone deacetylases. This selectivity is attributed to the steric and electronic effects of the bromomethyl group, which can modulate the compound’s interaction with target proteins. A 2023 review in ACS Chemical Biology discusses how such structural features can be optimized for enhanced therapeutic efficacy while minimizing off-target effects.

One of the most intriguing aspects of 1-(2-bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one is its potential as a prodrug precursor. The propan-2-one core can undergo metabolic cleavage under physiological conditions, releasing active metabolites that exhibit improved pharmacological activity. This property has been explored in the development of antiviral agents, as reported in a 2023 study in Nature Communications. The chloro substituent on the alpha-carbon may further stabilize the prodrug form, ensuring controlled release of the active compound in the target tissue.

From a synthetic standpoint, the 1-(2-bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one molecule presents unique challenges and opportunities. The bromomethyl group can serve as a directing group in the formation of complex heterocyclic structures, which are often required for drug discovery. The 2-bromo-6-(bromomethyl)phenyl fragment has also been utilized in the synthesis of novel metal complexes with potential applications in imaging and diagnostics. These advancements were highlighted in a 2023 symposium on medicinal chemistry hosted by the International Society of Medicinal Chemistry.

Recent computational studies have further elucidated the molecular interactions of 1-(2-bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one with biological targets. Molecular docking simulations suggest that the propan-2-one core may form hydrogen bonds with key amino acid residues in target proteins, while the chloro substituent contributes to hydrophobic interactions. These findings, published in Journal of Computational Chemistry (2023), provide valuable insights into the design of more potent derivatives of this scaffold.

The 1-(2-bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one molecule has also been investigated for its potential in the development of anti-inflammatory agents. The 2-bromo-6-(bromomethyl)phenyl group has been shown to modulate the activity of inflammatory cytokines, as demonstrated in a 2023 preclinical study. The chloro substituent may further enhance the compound’s ability to inhibit pro-inflammatory pathways by stabilizing its interaction with target receptors.

In conclusion, 1-(2-bromo-6-(bromomethyl)phenyl)-3-chloropropan-2-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 2-bromo-6-(bromomethyl)phenyl fragment and the 3-chloro substituent, offer a versatile platform for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its potential to impact drug discovery and development remains highly promising.